2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2,2-difluoroacetic acid
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{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2,2-difluoroacetic acid' involves the protection of the amine group of pyrrolidine, followed by the reaction with 9H-fluorene-9-carbonyl chloride to form the amide. The resulting amide is then subjected to a reaction with difluoroacetic acid to form the final product.", "Starting Materials": [ "Pyrrolidine", "9H-fluorene-9-carbonyl chloride", "Difluoroacetic acid" ], "Reaction": [ "Step 1: Protection of the amine group of pyrrolidine using a suitable protecting group such as Boc or Fmoc.", "Step 2: Reaction of the protected pyrrolidine with 9H-fluorene-9-carbonyl chloride in the presence of a base such as triethylamine to form the amide.", "Step 3: Deprotection of the amine group using a suitable reagent such as TFA or HCl.", "Step 4: Reaction of the resulting amide with difluoroacetic acid in the presence of a coupling agent such as EDC or HATU to form the final product." ] } | |
CAS RN |
2408963-77-7 |
Molecular Formula |
C21H19F2NO4 |
Molecular Weight |
387.4 |
Purity |
0 |
Origin of Product |
United States |
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